Cas no 830-67-1 (1H-Benzotriazole-1-carboxylic acid, ethyl ester)
830-67-1 structure
Product Name:1H-Benzotriazole-1-carboxylic acid, ethyl ester
CAS No:830-67-1
MF:C9H9N3O2
MW:191.186661481857
CID:4205005
PubChem ID:5174524
Update Time:2025-04-24
1H-Benzotriazole-1-carboxylic acid, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole-1-carboxylic acid, ethyl ester
- benzotriazole-1-carboxylic acid ethyl ester
- SCHEMBL2115731
- 1H-Benzotriazole-1-carboxylic acid ethyl ester
- Ethyl Benzotriazole-1-carboxylate
- 830-67-1
- WXSAZSZAGNHPPQ-UHFFFAOYSA-N
- Ethyl 1H-benzo[d][1,2,3]triazole-1-carboxylate
- ethyl 1H-1,2,3-benzotriazole-1-carboxylate
- 1-Ethoxycarbonylbenzotriazol
- starbld0047556
-
- Inchi： 1S/C9H9N3O2/c1-2-14-9(13)12-8-6-4-3-5-7(8)10-11-12/h3-6H,2H2,1H3
- InChI Key： WXSAZSZAGNHPPQ-UHFFFAOYSA-N
- SMILES： O(CC)C(N1C2C=CC=CC=2N=N1)=O
Computed Properties
- Exact Mass: 191.069476538g/mol
- Monoisotopic Mass: 191.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 57Ų
1H-Benzotriazole-1-carboxylic acid, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1233189-500mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 500mg |
$475 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1233189-500mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 500mg |
$535 | 2023-01-29 | |
| 1PlusChem | 1P01EY1C-500mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 500mg |
$268.00 | 2023-12-16 | |
| A2B Chem LLC | AX76112-500mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 500mg |
$230.00 | 2023-12-30 | |
| 1PlusChem | 1P01EY1C-100mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 100mg |
$125.00 | 2024-04-21 | |
| 1PlusChem | 1P01EY1C-1g |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 1g |
$948.00 | 2024-04-21 | |
| A2B Chem LLC | AX76112-100mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 100mg |
$95.00 | 2024-04-19 | |
| A2B Chem LLC | AX76112-1g |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 1g |
$850.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1233189-100mg |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 100mg |
$245 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1233189-1g |
1H-Benzotriazole-1-carboxylic acid ethyl ester |
830-67-1 | 95% | 1g |
$1440 | 2024-06-05 |
1H-Benzotriazole-1-carboxylic acid, ethyl ester Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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